Cas no 1781839-63-1 (2-1-(aminomethyl)cyclobutyl-4-bromophenol)

2-1-(Aminomethyl)cyclobutyl-4-bromophenol is a brominated phenolic compound featuring a cyclobutylamine substituent, offering unique structural and functional properties. The presence of both an aminomethyl group and a bromine atom on the aromatic ring enhances its versatility as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The cyclobutyl moiety contributes to steric constraints, potentially influencing reactivity and binding affinity in target molecules. This compound is valued for its potential in constructing complex molecular architectures, such as bioactive scaffolds or ligands for catalysis. Its distinct combination of functional groups makes it a useful building block for researchers exploring structure-activity relationships or novel synthetic pathways.
2-1-(aminomethyl)cyclobutyl-4-bromophenol structure
1781839-63-1 structure
Product Name:2-1-(aminomethyl)cyclobutyl-4-bromophenol
CAS No:1781839-63-1
MF:C11H14BrNO
MW:256.138962268829
CID:6089152
PubChem ID:82623428
Update Time:2025-10-30

2-1-(aminomethyl)cyclobutyl-4-bromophenol Chemical and Physical Properties

Names and Identifiers

    • 2-1-(aminomethyl)cyclobutyl-4-bromophenol
    • EN300-1924092
    • 1781839-63-1
    • 2-[1-(aminomethyl)cyclobutyl]-4-bromophenol
    • Inchi: 1S/C11H14BrNO/c12-8-2-3-10(14)9(6-8)11(7-13)4-1-5-11/h2-3,6,14H,1,4-5,7,13H2
    • InChI Key: PKARHMBLNIXSAY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)C1(CN)CCC1)O

Computed Properties

  • Exact Mass: 255.02588g/mol
  • Monoisotopic Mass: 255.02588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46.2Ų

2-1-(aminomethyl)cyclobutyl-4-bromophenol Pricemore >>

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Additional information on 2-1-(aminomethyl)cyclobutyl-4-bromophenol

Recent Advances in the Study of 2-1-(Aminomethyl)cyclobutyl-4-bromophenol (CAS: 1781839-63-1): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 2-1-(aminomethyl)cyclobutyl-4-bromophenol (CAS: 1781839-63-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The following sections provide an overview of the current state of research, highlighting key discoveries and future directions.

Recent studies have demonstrated that 2-1-(aminomethyl)cyclobutyl-4-bromophenol exhibits notable activity as a modulator of specific biological pathways, particularly in the context of inflammation and cancer. Its bromophenol moiety, combined with the cyclobutyl-aminomethyl group, confers unique binding properties that make it a promising scaffold for drug development. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to optimize its structure for enhanced efficacy and reduced toxicity.

One of the most significant breakthroughs involves the compound's interaction with protein targets implicated in inflammatory diseases. In vitro and in vivo studies have shown that 2-1-(aminomethyl)cyclobutyl-4-bromophenol can selectively inhibit key enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are critical mediators of inflammation. These findings suggest its potential as a dual-action anti-inflammatory agent, offering advantages over existing therapeutics that target only a single pathway.

In addition to its anti-inflammatory properties, preliminary data indicate that this compound may also possess anticancer activity. Mechanistic studies reveal that it induces apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating caspase pathways. Notably, its selectivity for cancer cells over normal cells has been a focal point of recent investigations, with promising results in preclinical models. Researchers are now exploring its synergy with conventional chemotherapeutic agents to enhance treatment outcomes.

Despite these advancements, challenges remain in the development of 2-1-(aminomethyl)cyclobutyl-4-bromophenol as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing research is leveraging structure-activity relationship (SAR) studies and pharmacokinetic profiling to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 2-1-(aminomethyl)cyclobutyl-4-bromophenol (CAS: 1781839-63-1) represents a compelling area of study in chemical biology and drug discovery. Its multifaceted biological activity and structural versatility position it as a promising candidate for the development of novel therapeutics. Future research should focus on optimizing its pharmacological properties and advancing it through clinical trials to fully realize its therapeutic potential.

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